Cas no 2307782-34-7 (rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid
• CAS No: 2307782-34-7
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• CID: 6304538
• PubChem ID: 137964545
• Update Time: 2025-05-22

rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid
• 2307782-34-7
• (1R,2R)-2-chloro-2-methoxycarbonylcyclopropane-1-carboxylic acid
• EN300-1724095
• rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid, cis

• Inchi： 1S/C6H7ClO4/c1-11-5(10)6(7)2-3(6)4(8)9/h3H,2H2,1H3,(H,8,9)/t3-,6-/m1/s1
• InChI Key： QJDXLZDPYTWCAC-AWFVSMACSA-N
• SMILES： Cl[C@]1(C(=O)OC)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 178.0032864g/mol
• Monoisotopic Mass: 178.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-Chloro-2-(Methoxycarbonyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid, with the CAS number 2307782-34-7, is a unique organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its cyclopropane ring structure, which introduces a high degree of ring strain and unique chemical reactivity. The presence of a chlorine atom, a methoxycarbonyl group, and a carboxylic acid functional group further enhances its versatility in various chemical transformations.

Recent studies have highlighted the potential of rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid as a key intermediate in the synthesis of bioactive compounds. Its cyclopropane ring serves as a rigid framework that can be manipulated to introduce diverse substituents, making it an attractive target for drug discovery efforts. For instance, researchers have explored its use in constructing complex natural product analogs, leveraging its strained ring system to induce specific stereochemical outcomes.

The synthesis of this compound typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. One common approach involves the use of palladium-catalyzed coupling reactions to introduce the methoxycarbonyl group onto the cyclopropane ring. This method has been optimized in recent years to achieve high yields and excellent stereochemical fidelity. Additionally, the carboxylic acid functionality can be readily modified through esterification or amidation reactions, enabling further functionalization.

In terms of applications, rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid has shown promise in the development of advanced materials. Its unique electronic properties and structural rigidity make it a candidate for use in polymer chemistry and catalysis. For example, researchers have investigated its potential as a building block for constructing novel polymeric materials with tailored mechanical and thermal properties.

The environmental impact of this compound is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that it undergoes slow degradation in aqueous environments, highlighting the need for careful handling and disposal to minimize ecological risks.

In conclusion, rac-(1R,2R)-2-chloro-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an important target for ongoing research efforts. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly significant role in both academic and industrial settings.